2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: 2-[[4-methyl-5-[(3-methylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4O2S/c1-9-4-3-5-10(6-9)19-7-12-15-16-13(17(12)2)20-8-11(14)18/h3-6H,7-8H2,1-2H3,(H2,14,18)
• InChI Key: OMHOFKGWHYANJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NN=C(N2C)SCC(=O)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cellular processes, such as DNA synthesis and protein synthesis. This ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth of various microbial strains. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, it has shown promising results in inhibiting the growth of cancer cells and various microbial strains. However, one limitation of using this chemical compound is its potential toxicity, which requires further investigation.

Future Directions

There are various future directions for the research and development of 2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide. One direction is to investigate its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity. Furthermore, there is potential for the development of new derivatives of this chemical compound with improved properties and efficacy.

Synthesis Methods

The synthesis of 2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide involves a series of chemical reactions, including the condensation of 4-methyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol with chloroacetyl chloride. The resulting product is then purified using various techniques, such as column chromatography, to obtain the final product.

Scientific Research Applications

2-({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide has shown potential applications in various scientific research areas, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of various microbial strains. Additionally, it has been investigated for its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease.